Cas no 70916-29-9 (2-(methylamino)benzene-1-sulfonic acid)

• Product Name: 2-(methylamino)benzene-1-sulfonic acid
• CAS No: 70916-29-9
• MF: C₇H₉NO₃S
• MW: 187.216260671616
• MDL: MFCD20661224
• CID: 546395
• PubChem ID: 15570207
• Update Time: 2025-04-19

2-(methylamino)benzene-1-sulfonic acid Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonic acid, 2-(methylamino)-
• 2-(methylamino)benzenesulfonic acid
• 2-(methylamino)benzene-1-sulfonic acid
• CS-0434771
• EN300-25390927
• DTXSID60574530
• 70916-29-9
• SCHEMBL35949

• MDL： MFCD20661224
• Inchi： 1S/C7H9NO3S/c1-8-6-4-2-3-5-7(6)12(9,10)11/h2-5,8H,1H3,(H,9,10,11)
• InChI Key： BDHNZWFPUYTGGS-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1NC)(=O)(=O)O

Computed Properties

• Exact Mass: 187.03037
• Monoisotopic Mass: 187.03031432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 74.8Ų

Experimental Properties

• PSA: 66.4